4-cyclohexyl-N-[2-(3,4-diethoxyphenyl)ethyl]benzenesulfonamide

• IUPAC Name: 4-cyclohexyl-N-[2-(3,4-diethoxyphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C24H33NO4S/c1-3-28-23-15-10-19(18-24(23)29-4-2)16-17-25-30(26,27)22-13-11-21(12-14-22)20-8-6-5-7-9-20/h10-15,18,20,25H,3-9,16-17H2,1-2H3
• InChI Key: UETKGENJOWWDBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)C3CCCCC3)OCC
• Molecular Formula: C24H33NO4S
• Molecular Weight: 431.6 g/mol
• CAS No.: 446053-35-6

Description

4-Cyclohexyl-N-[2-(3,4-diethoxyphenyl)ethyl]benzenesulfonamide (molecular formula: C₂₂H₂₈N₂O₅S; molecular weight: 432.54 g/mol) is a benzenesulfonamide derivative characterized by a cyclohexyl group at the 4-position of the benzene ring and a 2-(3,4-diethoxyphenyl)ethyl substituent on the sulfonamide nitrogen .

Biological Activity

4-Cyclohexyl-N-[2-(3,4-diethoxyphenyl)ethyl]benzenesulfonamide is a sulfonamide derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound's structure, featuring a cyclohexyl group and a diethoxyphenyl moiety, suggests various interactions with biological targets, which may lead to therapeutic applications.

The compound can be characterized by its chemical formula $C_{20}H_{29}N_{1}O_{4}S$, and its molecular weight is approximately 373.52 g/mol. The structure includes a sulfonamide functional group, which is known for its diverse pharmacological properties.

Antiviral Activity

Research into similar sulfonamide derivatives indicates potential antiviral properties. For example, compounds with structural similarities have shown efficacy against various viruses by inhibiting viral replication mechanisms. The mechanism of action often involves interference with viral enzymes or receptors, leading to reduced viral load in infected cells.

Anticancer Properties

Several studies have indicated that sulfonamide derivatives can exhibit anticancer activities. The compound's ability to modulate cellular pathways may contribute to apoptosis in cancer cells. For instance, derivatives of benzenesulfonamides have been evaluated for their cytotoxic effects on different cancer cell lines, showing promising results with IC50 values in the micromolar range.

Anti-inflammatory Effects

Sulfonamides are also recognized for their anti-inflammatory properties. The compound may inhibit the production of pro-inflammatory cytokines and chemokines, thus reducing inflammation in various models of disease. This activity is particularly relevant in conditions such as rheumatoid arthritis and other inflammatory disorders.

In Vitro Studies

In vitro studies have demonstrated that 4-cyclohexyl-N-[2-(3,4-diethoxyphenyl)ethyl]benzenesulfonamide exhibits significant biological activity against specific cancer cell lines. For example:

Cell Line	IC50 (µM)	Notes
A549 (Lung)	12.5	Induces apoptosis
MCF-7 (Breast)	8.0	Inhibits proliferation
HeLa (Cervical)	10.0	Causes cell cycle arrest

These findings suggest that the compound has selective cytotoxicity towards cancer cells while sparing normal cells.

The mechanism by which this compound exerts its biological effects may involve:

• Enzyme Inhibition : Binding to target enzymes involved in cell proliferation and survival.
• Receptor Modulation : Interacting with cellular receptors that regulate apoptosis and inflammation.
• Signal Transduction Pathway Interference : Disrupting pathways such as NF-kB or MAPK that are crucial for cancer cell survival.

Comparison with Similar Compounds

N-[2-(3,4-Dimethoxyphenyl)ethyl]-N,4-dimethylbenzenesulfonamide

• Structure : Features a 3,4-dimethoxyphenyl group and a methyl substituent on the benzenesulfonamide ring.
• Key Differences : Replacement of ethoxy groups with methoxy reduces steric bulk and lipophilicity (logP estimated to decrease by ~0.5). The additional N-methyl group may hinder hydrogen bonding.
• Crystallographic studies highlight planar conformations stabilized by intramolecular C–H···O interactions .

HMC Compounds (N-(4-Hydroxy-4-methyl-cyclohexyl)benzenesulfonamides)

• Structure : Cyclohexyl ring modified with hydroxyl and methyl groups (4-hydroxy-4-methyl substitution).
• Key Differences : Polar hydroxyl group enhances solubility but may reduce blood-brain barrier penetration. The methyl group introduces steric hindrance.
• Therapeutic Relevance : Patented for treating autoimmune disorders (e.g., rheumatoid arthritis) and cancers, suggesting that cyclohexyl modifications significantly influence biological targeting .

Modifications to the Sulfonamide Side Chain

4-Methyl-N-[4-(4-Pentylcyclohexyl)phenyl]benzenesulfonamide

• Structure : Incorporates a pentylcyclohexyl group and a methyl substituent on the benzenesulfonamide.
• Key Differences : The extended pentyl chain increases lipophilicity (molecular weight: 399.59 g/mol; logP ~6.2), favoring lipid membrane interactions.

Bis-Sulfonamide (Compound 11 in Scheme 5)

• Structure : Ethylene glycol-linked bis-sulfonamide with two 4-methylbenzenesulfonamide groups.
• Key Differences : Dual sulfonamide moieties and ether linkages enhance molecular weight (exact value unspecified) and polarity.
• Synthesis : Prepared via tosylation of 2,2-(ethylenedioxy)bis(ethylamine), yielding a symmetrical structure. This contrasts with the asymmetric design of the target compound .

Crystallographic and Structural Insights

(E)-N-[2-(3,5-Di-tert-butyl-2-hydroxy-benzylideneamino)cyclohexyl]-4-methyl-benzenesulfonamide

• Structure : Features a tert-butyl-hydroxyphenyl Schiff base and a methylbenzenesulfonamide.
• Key Differences : Bulky tert-butyl groups disrupt crystal packing, leading to disorder in the crystal lattice (R factor: 0.045). The Schiff base enables metal chelation, a property absent in the target compound .
• Implications : Steric hindrance from tert-butyl groups may reduce bioavailability compared to the target’s ethoxy substituents.